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Compound of Interest

Compound Name: 2-Chloro-5-isopropylpyrimidine

Cat. No.: B1591766 Get Quote

This guide provides a comprehensive technical overview of 2-Chloro-5-isopropylpyrimidine,

a key heterocyclic building block in organic synthesis. We will delve into its synthesis, explore

its chemical reactivity through fundamental transformations, and highlight its strategic

application in medicinal chemistry, particularly in the development of kinase inhibitors. This

document is intended for professionals in the fields of chemical research and pharmaceutical

development.

Introduction: The Pyrimidine Core in Drug
Discovery
The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous therapeutic agents. Its prevalence is due to its ability to engage in various biological

interactions, particularly hydrogen bonding, and its synthetic versatility. Within this class of

compounds, 2-Chloro-5-isopropylpyrimidine emerges as a particularly valuable intermediate.

The chlorine atom at the C2 position serves as a versatile handle for a wide range of synthetic

transformations, while the isopropyl group at the C5 position can provide crucial steric and

lipophilic interactions for optimizing a drug candidate's potency and pharmacokinetic profile.

The strategic importance of this building block lies in its application in the synthesis of targeted

therapies, most notably kinase inhibitors, which are at the forefront of precision medicine for

cancer and inflammatory diseases.[1][2][3][4]

Physicochemical Properties
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A clear understanding of a reagent's physical properties is fundamental to its effective use in

synthesis.

Property Value

Molecular Formula C₇H₉ClN₂

Molecular Weight 156.61 g/mol

CAS Number 1354824-34-5 (example, may vary)

Appearance Typically a white to off-white solid or liquid

Boiling Point Data not widely available, estimated >200 °C

Solubility
Soluble in common organic solvents (DCM,

THF, Dioxane)

Note: Experimental data for this specific compound is sparse; values are often extrapolated

from similar structures like 2-chloro-5-propylpyrimidine.[5]

Caption: Structure of 2-Chloro-5-isopropylpyrimidine.

Synthesis of 2-Chloro-5-isopropylpyrimidine
The synthesis of 2-chloropyrimidines typically involves the chlorination of a corresponding

pyrimidin-2-one (or its tautomer, 2-hydroxypyrimidine) precursor. This transformation is

commonly achieved using reagents like phosphorus oxychloride (POCl₃) or phosphorus

pentachloride (PCl₅).[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and biological study of 2-amino-4-aryl-5-chloropyrimidine analogues as
inhibitors of VEGFR-2 and cyclin dependent kinase 1 (CDK1) - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1591766?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591766?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17317182/
https://pubmed.ncbi.nlm.nih.gov/17317182/
https://pubmed.ncbi.nlm.nih.gov/17317182/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-
d]pyrimidine derivatives as CDK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

3. 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray
crystallography, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Synthetic Approaches and Clinical Application of Representative Small-Molecule Inhibitors
of Cyclin-Dependent Kinase for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

5. 2-Chloro-5-propylpyrimidine | C7H9ClN2 | CID 2735784 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [2-Chloro-5-isopropylpyrimidine: A Strategic Building
Block in Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591766#2-chloro-5-isopropylpyrimidine-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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